[2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone

• IUPAC Name: [2-(hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone
• InChI: InChI=1S/C16H18N2O2/c1-11-4-5-12-9-13(6-7-15(12)17-11)16(20)18-8-2-3-14(18)10-19/h4-7,9,14,19H,2-3,8,10H2,1H3
• InChI Key: OMWVVTJEDJXHBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=C(C=C2)C(=O)N3CCCC3CO
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

[2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a complex molecule that has a unique structure, which makes it an interesting subject for research.

Scientific Research Applications

[2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone has several potential applications in scientific research. It has been studied as a potential inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. It has also been studied as a potential therapeutic agent for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of [2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone is not fully understood. However, it is believed to work by inhibiting the activity of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting these enzymes, [2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone may be able to disrupt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
[2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. It has also been shown to disrupt the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of [2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone is that it is a complex molecule that has a unique structure, which makes it an interesting subject for research. However, one of the limitations of [2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone is that it is a complex molecule that is difficult to synthesize.

Future Directions

There are several future directions for research on [2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone. One direction is to study its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to study its mechanism of action in more detail, in order to better understand how it works. Additionally, future research could focus on developing more efficient synthesis methods for [2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone.

Synthesis Methods

The synthesis method for [2-(Hydroxymethyl)pyrrolidin-1-yl]-(2-methylquinolin-6-yl)methanone is a complex process that involves several steps. The first step involves the synthesis of 2-methylquinoline-6-carboxylic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-(hydroxymethyl)pyrrolidine to give the final product.